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Compound of Interest

Compound Name: Domiodol

Cat. No.: B1211878

For Immediate Release

Providing critical safety and logistical information is paramount for laboratory operations. This
document outlines the proper disposal procedures for Domiodol, ensuring the safety of
personnel and compliance with regulations. The following procedural guidance is intended for
researchers, scientists, and drug development professionals.

Domiodol is a mucolytic and expectorant agent.[1][2] While specific disposal guidelines for
Domiodol are not readily available, the following procedures are based on general principles
of chemical and pharmaceutical waste management and should be followed to ensure safe
handling and disposal.

Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling Domiodol for disposal, it is crucial to conduct a thorough risk assessment.
Although a specific Safety Data Sheet (SDS) with GHS hazard classifications for Domiodol is
not widely available, it should be handled with care, assuming it may possess properties
requiring such precautions.

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.
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o Eye Protection: Safety glasses with side shields or goggles are mandatory.
e Lab Coat: A standard laboratory coat should be worn to protect from potential splashes.

o Respiratory Protection: If handling powders or creating aerosols, a dust mask or respirator
may be necessary.

Domiodol Waste Segregation and Collection
Proper segregation of chemical waste is the first step in ensuring safe and compliant disposal.
e Unused or Expired Domiodol:

o Solid forms (tablets, powders) should be collected in a clearly labeled, sealed container
designated for non-hazardous or, to err on the side of caution, chemical waste.

o Liquid forms (syrups) should be collected in a leak-proof, labeled container. Do not mix
with other waste streams unless compatibility is confirmed.

e Contaminated Materials:

o Any materials that have come into contact with Domiodol, such as gloves, weighing
papers, and pipette tips, should be considered contaminated.

o These materials should be collected in a separate, clearly labeled waste bag or container.

Disposal Procedures

Disposal of pharmaceutical waste is regulated and must be handled by licensed waste
management services.

Step-by-Step Disposal Protocol:

o Containerize Waste: Place all Domiodol waste and contaminated materials into their
designated, properly sealed, and labeled containers.

o Labeling: Ensure all containers are clearly labeled with "Domiodol Waste" and any other
information required by your institution's waste management program.
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o Storage: Store the waste containers in a designated, secure area away from general
laboratory traffic.

» Engage a Licensed Waste Contractor: Contact your institution's Environmental Health and
Safety (EHS) office to arrange for pickup by a licensed chemical or pharmaceutical waste
disposal company.

o Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal, as required by your institution and local regulations.

DO NOT:

» Do not dispose of Domiodol down the drain. This can have adverse effects on aquatic life
and wastewater treatment systems.

e Do not dispose of Domiodol in the regular trash. This is not a compliant or safe method for
chemical waste.

e Do not incinerate unless using a licensed hazardous waste incinerator.
Spill Management

In the event of a Domiodol spill:

o Evacuate and Secure: Alert others in the area and restrict access to the spill.
» Don PPE: Wear appropriate PPE before attempting to clean the spill.

o Containment: For liquid spills, use an absorbent material (e.g., chemical absorbent pads,
vermiculite) to contain the spill. For solid spills, carefully sweep or scoop the material to
avoid generating dust.

o Clean-up: Clean the spill area with an appropriate solvent (e.g., water, if compatible) and
decontaminate the surface.

o Dispose of Clean-up Material: All materials used for spill clean-up should be disposed of as
Domiodol-contaminated waste.
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Quantitative Data for Domiodol

The following table summarizes key quantitative data for Domiodol.

Property Value

Molecular Formula C5H9I103

Molecular Weight 244.03 g/mol

CAS Number 61869-07-6

LD50 (Oral, mice) 140 mg/kg (male), 145 mg/kg (female)
LD50 (Intraperitoneal, mice) 79 mg/kg (male), 89 mg/kg (female)

Mechanism of Action: Mucolytic Agents

Domiodol is classified as a mucolytic agent. These agents work by altering the properties of
mucus to facilitate its clearance from the respiratory tract. The diagram below illustrates the
general mechanism of action for mucolytic agents.

Drug Action Airway Lumen
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Reduces sputum viscosity | @V Decreased Viscoelastici
Mucolvtic Agent

Reduced Viscosity Mucus
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Click to download full resolution via product page

Caption: General mechanism of action for mucolytic agents like Domiodol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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